Cas no 1805706-72-2 (3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one
• CAS No: 1805706-72-2
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 4972963
• Update Time: 2025-06-14

3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO2/c11-4-3-9(14)7-1-2-10(15-6-13)8(12)5-7/h1-2,5H,3-4,6H2
• InChI Key： GUKWOHXMTJSWOG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)Cl)OCF)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one (CAS No. 1805706-72-2)

3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one, with the CAS number 1805706-72-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones, characterized by its unique structural features, including a bromine substituent and a fluoromethoxy group. Its molecular formula and intricate architecture make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one is driven by its potential applications in drug discovery and material science. Researchers are actively exploring its role as a building block for designing small-molecule inhibitors and functional materials. Its halogenated components, such as the bromo and chloro groups, enhance its reactivity, enabling diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, where efficiency and selectivity are paramount.

One of the most frequently searched questions about CAS 1805706-72-2 revolves around its synthetic routes and purification methods. Advanced techniques like column chromatography and recrystallization are often employed to isolate this compound with high purity. Additionally, its spectroscopic properties, including NMR and mass spectrometry data, are critical for characterization, making it a subject of interest for analytical chemists.

In the context of pharmaceutical intermediates, 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one is being studied for its potential in targeted therapy development. Its structural motifs are reminiscent of compounds used in kinase inhibition and receptor modulation, areas that are highly relevant to cancer research and neurodegenerative diseases. This connection to biomedical applications has spurred collaborations between academic institutions and biotech companies.

From an industrial perspective, the demand for high-purity intermediates like 1805706-72-2 is rising due to the expansion of custom synthesis services. Companies specializing in fine chemicals are optimizing scalable production processes to meet the needs of R&D laboratories worldwide. This trend is further amplified by the increasing adoption of automated synthesis platforms and AI-driven molecular design, which rely on reliable chemical inputs.

Environmental and safety considerations are also critical when handling 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one. Proper storage conditions, such as inert atmospheres and low temperatures, are recommended to maintain stability. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best laboratory practices to ensure safe usage.

In summary, 3-Bromo-1-(3-chloro-4-(fluoromethoxy)phenyl)propan-1-one (CAS 1805706-72-2) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to material innovation, underscore its importance in advancing scientific and industrial frontiers. As the field evolves, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.